3,5-Difluoro-4-iodobenzoic acid

• IUPAC Name: 3,5-difluoro-4-iodobenzoic acid
• InChI: InChI=1S/C7H3F2IO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key: PELPTVLNQCWMCR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)I)F)C(=O)O
• Molecular Formula: C7H3F2IO2
• Molecular Weight: 284.00 g/mol

Description

3,5-Difluoro-4-iodobenzoic acid is a chemical compound with the molecular formula C7H3F2IO2. It has a molecular weight of 284 and is typically found in a powder form.

Molecular Structure Analysis

The InChI code for 3,5-Difluoro-4-iodobenzoic acid is 1S/C7H3F2IO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12). This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving 3,5-Difluoro-4-iodobenzoic acid are not available, similar compounds like 2-iodosobenzoic acid (IBA) have been used as catalysts and reagents in various reactions, including decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative C–H arylation, C–H hydroxylation, C-H oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation.

Physical And Chemical Properties Analysis

3,5-Difluoro-4-iodobenzoic acid is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis and use of 3,5-Difluoro-4-iodobenzoic acid and related compounds in chemical reactions have been extensively explored. For instance, Sperry and Sutherland (2011) demonstrated the difluoromethylation of methyl 4-hydroxy-3-iodobenzoate on a multikilogram scale, a process relevant for producing compounds with similar structural features to 3,5-Difluoro-4-iodobenzoic acid (Sperry & Sutherland, 2011).
• Homsi, Nozaki, and Hiyama (2000) studied the solid-phase cross-coupling reaction of aryl(fluoro)silanes with 4-iodobenzoic acid, which is closely related to 3,5-Difluoro-4-iodobenzoic acid, highlighting its potential in facilitating complex chemical transformations (Homsi et al., 2000).

Biofortification and Plant Research

• Research involving iodine biofortification in plants like tomato (Solanum lycopersicum L.) has utilized compounds like 3,5-diiodosalicylic acid and 4-iodobenzoic acid, which are structurally similar to 3,5-Difluoro-4-iodobenzoic acid. This work contributes to understanding how organic iodine compounds are taken up and transported within plants (Halka et al., 2019).

Pharmaceutical and Material Science Applications

• In the pharmaceutical and material science sectors, related compounds like 2,4,5-trifluorobenzoic acid, synthesized via microflow processes, demonstrate the importance of fluorinated benzoic acids in these fields. Such processes and compounds are relevant due to their structural and functional similarities to 3,5-Difluoro-4-iodobenzoic acid (Deng et al., 2015).

Synthesis of Biologically Active Compounds

• The synthesis of isocoumarins, which are biologically active compounds, has been achieved using o-iodobenzoic acid and terminal alkynes, showcasing the versatility of iodobenzoic acids in organic synthesis and their potential in creating pharmacologically relevant molecules (Subramanian et al., 2005).

Safety and Hazards

The safety information for 3,5-Difluoro-4-iodobenzoic acid indicates that it may cause skin and eye irritation, and may be harmful if inhaled. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.